Cas no 1898317-79-7 (5-(4-Chloro-2-hydroxyphenyl)-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-(4-Chloro-2-hydroxyphenyl)-1,2-oxazole-3-carboxylic acid
• CAS No: 1898317-79-7
• MF: C₁₀H₆ClNO₄
• MW: 239.611941814423
• CID: 5774586
• PubChem ID: 136952229
• Update Time: 2023-12-26

5-(4-Chloro-2-hydroxyphenyl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1976070
• 1898317-79-7
• 5-(4-chloro-2-hydroxyphenyl)-1,2-oxazole-3-carboxylic acid
• 5-(4-Chloro-2-hydroxyphenyl)-1,2-oxazole-3-carboxylic acid

• Inchi： 1S/C10H6ClNO4/c11-5-1-2-6(8(13)3-5)9-4-7(10(14)15)12-16-9/h1-4,13H,(H,14,15)
• InChI Key： GFPACYUJEDSTQT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)O)C1=CC(C(=O)O)=NO1

Computed Properties

• Exact Mass: 238.9985354g/mol
• Monoisotopic Mass: 238.9985354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 83.6Ų